Cas no 1411528-36-3 (3-(3,4,5-Trifluorophenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3,4,5-Trifluorophenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1411528-36-3
• MF: C₁₀H₄F₃NO₃
• MW: 243.138873100281
• CID: 5252483
• Update Time: 2025-05-21

3-(3,4,5-Trifluorophenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trifluorophenyl)-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-(3,4,5-trifluorophenyl)-
• 3-(3,4,5-Trifluorophenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C10H4F3NO3/c11-5-1-4(2-6(12)9(5)13)7-3-8(10(15)16)17-14-7/h1-3H,(H,15,16)
• InChI Key： CHVWVTMILBDDMS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=C(C(=O)O)ON=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3

Additional information on 3-(3,4,5-Trifluorophenyl)-1,2-oxazole-5-carboxylic acid

3-(3,4,5-Trifluorophenyl)-1,2-Oxazole-5-Carboxylic Acid

3-(3,4,5-Trifluorophenyl)-1,2-Oxazole-5-Carboxylic Acid, also known by its CAS registry number CAS No. 1411528-36-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of oxazole derivatives, which are known for their unique electronic properties and versatile applications in drug design and advanced materials.

The molecular structure of 3-(3,4,5-Trifluorophenyl)-1,2-Oxazole-5-Carboxylic Acid features a central oxazole ring system substituted with a trifluorophenyl group at the 3-position and a carboxylic acid group at the 5-position. The presence of the trifluorophenyl group introduces significant electron-withdrawing effects due to the highly electronegative fluorine atoms. This substitution pattern not only enhances the stability of the oxazole ring but also imparts unique reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced pharmaceutical agents. Researchers have demonstrated that fluorinated oxazole derivatives, such as this compound, exhibit promising antitumor activity in preclinical models. The carboxylic acid functionality provides an additional site for chemical modification, enabling the design of bioisosteres or prodrugs with improved pharmacokinetic profiles.

In addition to its pharmacological applications, 3-(3,4,5-Trifluorophenyl)-1,2-Oxazole-5-Carboxylic Acid has been explored for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its investigation as a potential ligand in catalytic systems. Recent findings suggest that this compound can enhance the catalytic efficiency of certain metal complexes in organic synthesis.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The introduction of the trifluorophenyl group is often achieved through Friedel-Crafts acylation followed by hydrolysis to yield the carboxylic acid moiety. Optimization of reaction conditions has significantly improved the overall yield and purity of this compound.

From an environmental standpoint, studies on the biodegradation and toxicity of CAS No. 1411528-36-3 are currently underway. Preliminary results indicate that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 3-(3,4,5-Trifluorophenyl)-1,2-Oxazole-5-Carboxylic Acid represents a valuable addition to the arsenal of functionalized oxazole derivatives available to chemists and pharmacologists. Its unique combination of electronic properties and functional groups makes it a promising candidate for diverse applications in drug discovery and materials development.